![molecular formula C22H20N2O10 B5038501 4,4'-bis[(3-carboxypropanoyl)amino]-3,3'-biphenyldicarboxylic acid](/img/structure/B5038501.png)
4,4'-bis[(3-carboxypropanoyl)amino]-3,3'-biphenyldicarboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
'4,4'-bis[(3-carboxypropanoyl)amino]-3,3'-biphenyldicarboxylic acid' is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is also known as BPDC-DA and is a member of the family of bis(amino acid) derivatives. BPDC-DA has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.
Mechanism of Action
The mechanism of action of BPDC-DA is not fully understood, but it is believed to involve the formation of stable complexes with various drugs or metal ions. BPDC-DA has been shown to form stable complexes with drugs such as doxorubicin and cisplatin, which can enhance their efficacy and reduce their toxicity. In addition, BPDC-DA has been shown to form stable complexes with metal ions such as copper and zinc, which can facilitate their removal from wastewater.
Biochemical and Physiological Effects:
BPDC-DA has been shown to have low toxicity and high biocompatibility, making it a promising candidate for drug delivery applications. In addition, BPDC-DA has been shown to enhance the efficacy of drugs such as doxorubicin and cisplatin, which can improve their therapeutic outcomes. BPDC-DA has also been shown to have potential applications in the removal of heavy metals from wastewater, which can improve water quality and reduce environmental pollution.
Advantages and Limitations for Lab Experiments
BPDC-DA has several advantages for lab experiments, including its low toxicity, high biocompatibility, and ability to form stable complexes with various drugs and metal ions. However, BPDC-DA has some limitations, including its relatively high cost and the need for specialized equipment and expertise for its synthesis and characterization.
Future Directions
There are several future directions for research on BPDC-DA, including the development of new synthesis methods, the investigation of its potential applications in other fields such as catalysis and energy storage, and the optimization of its properties for drug delivery and heavy metal removal applications. In addition, further studies are needed to fully understand the mechanism of action of BPDC-DA and its interactions with various drugs and metal ions.
Synthesis Methods
BPDC-DA can be synthesized using various methods, including the reaction of 4,4'-diaminobiphenyl with succinic anhydride and subsequent reaction with glycine. Another method involves the reaction of 4,4'-diaminobiphenyl with maleic anhydride and subsequent reaction with glycine. The resulting product is a white powder that is soluble in water.
Scientific Research Applications
BPDC-DA has been extensively studied for its potential applications in various fields, including biomedicine, material science, and environmental science. In biomedicine, BPDC-DA has been investigated for its potential use as a drug carrier due to its biocompatibility and ability to form stable complexes with various drugs. In material science, BPDC-DA has been studied for its potential use in the fabrication of metal-organic frameworks and as a building block for the synthesis of other bis(amino acid) derivatives. In environmental science, BPDC-DA has been investigated for its potential use in the removal of heavy metals from wastewater due to its ability to form stable complexes with metal ions.
properties
IUPAC Name |
5-[3-carboxy-4-(3-carboxypropanoylamino)phenyl]-2-(3-carboxypropanoylamino)benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N2O10/c25-17(5-7-19(27)28)23-15-3-1-11(9-13(15)21(31)32)12-2-4-16(14(10-12)22(33)34)24-18(26)6-8-20(29)30/h1-4,9-10H,5-8H2,(H,23,25)(H,24,26)(H,27,28)(H,29,30)(H,31,32)(H,33,34) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHEUNHVWNUOEDZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=CC(=C(C=C2)NC(=O)CCC(=O)O)C(=O)O)C(=O)O)NC(=O)CCC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N2O10 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
472.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4,4'-Bis[(3-carboxypropanoyl)amino]biphenyl-3,3'-dicarboxylic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.